2-(4-chlorophenoxy)-N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]-2-methylpropanamide
• InChI: InChI=1S/C20H20ClNO3S2/c1-20(2,25-14-7-5-13(21)6-8-14)19(24)22-12-15-9-10-17(27-15)18(23)16-4-3-11-26-16/h3-11,18,23H,12H2,1-2H3,(H,22,24)
• InChI Key: CSGGDKSMXMPTFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC1=CC=C(S1)C(C2=CC=CS2)O)OC3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClNO3S2
• Molecular Weight: 422.0 g/mol

Description

2-(4-chlorophenoxy)-N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C20H20ClNO3S2 and its molecular weight is 421.95. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Applications

Antimicrobial Agents

Compounds with thiazolidinone and quinazolinone moieties, similar to structural elements in the requested compound, have been synthesized and evaluated for their antimicrobial activities. These studies highlight the potential of such compounds as antimicrobial agents against a variety of bacterial and fungal species (Desai, Dodiya, & Shihora, 2011).

Antioxidant Activity

Novel derivatives incorporating chloro, hydroxyl, and thiophene moieties have been synthesized and identified as potent antioxidants. Their antioxidant activity was found to be comparable or superior to known antioxidants like ascorbic acid, demonstrating the therapeutic potential of these compounds in oxidative stress-related conditions (Tumosienė et al., 2019).

Chemical Synthesis and Characterization

Synthetic Routes and Derivatives

Research has focused on the synthesis of various thiophene derivatives, exploring their chemical reactions, structural elucidation, and potential applications. These studies contribute to our understanding of the chemical behavior of thiophene-based compounds and their utility in different scientific domains (Bogdanowicz-Szwed et al., 2010).

Photostabilizers for PVC

Thiophene derivatives have been evaluated for their effectiveness as photostabilizers for poly(vinyl chloride) (PVC), indicating the applicability of thiophene compounds in material science and polymer chemistry to enhance the durability of PVC products under UV radiation (Balakit et al., 2015).